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Cat. No.: B1410814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrophilic aromatic substitution (EAS)

rates for activated and deactivated aromatic rings, supported by experimental data.

Understanding these rate differences is fundamental in synthetic organic chemistry, particularly

in the rational design and synthesis of novel pharmaceutical compounds where precise control

over reaction selectivity and yield is paramount.

Data Presentation: Relative Rates of Nitration
The following table summarizes the relative rates of nitration for a series of substituted

benzenes at 25°C, with benzene serving as the reference standard (relative rate = 1). This

quantitative data clearly illustrates the profound impact of the substituent on the nucleophilicity

of the aromatic ring.
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Compound Substituent Classification
Relative Rate of
Nitration

Aniline -NH₂ Strongly Activating 1 x 10⁸

Phenol -OH Strongly Activating 1 x 10⁵

Anisole -OCH₃ Strongly Activating 1 x 10⁴[1][2]

Toluene -CH₃ Activating 25[2][3]

Benzene -H Reference 1

Chlorobenzene -Cl Deactivating 0.033

Ethyl Benzoate -CO₂Et Deactivating 0.003

Nitrobenzene -NO₂ Strongly Deactivating 6 x 10⁻⁸

Note: The relative rates can vary depending on the specific reaction conditions and the

electrophile used.

The Underlying Principles: A Mechanistic Overview
Electrophilic aromatic substitution proceeds via a two-step mechanism involving the formation

of a resonance-stabilized carbocation intermediate known as the arenium ion or sigma

complex. The rate-determining step is the initial attack of the electrophile on the aromatic ring

to form this intermediate.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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